Cas no 2172456-62-9 (2-[(Benzyloxy)carbonyl]-8-tert-butyl-2-azaspiro[4.5]decane-4-carboxylic acid)

• Product Name: 2-[(Benzyloxy)carbonyl]-8-tert-butyl-2-azaspiro[4.5]decane-4-carboxylic acid
• CAS No: 2172456-62-9
• MF: C₂₂H₃₁NO₄
• MW: 373.485846757889
• CID: 6512659
• PubChem ID: 165525600
• Update Time: 2025-06-11

2-[(Benzyloxy)carbonyl]-8-tert-butyl-2-azaspiro[4.5]decane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(benzyloxy)carbonyl]-8-tert-butyl-2-azaspiro[4.5]decane-4-carboxylic acid
• 2172456-62-9
• EN300-1455729
• 2-[(Benzyloxy)carbonyl]-8-tert-butyl-2-azaspiro[4.5]decane-4-carboxylic acid

• Inchi： 1S/C22H31NO4/c1-21(2,3)17-9-11-22(12-10-17)15-23(13-18(22)19(24)25)20(26)27-14-16-7-5-4-6-8-16/h4-8,17-18H,9-15H2,1-3H3,(H,24,25)
• InChI Key： PJHYLRQVLPQPSG-UHFFFAOYSA-N
• SMILES： OC(C1CN(C(=O)OCC2C=CC=CC=2)CC21CCC(C(C)(C)C)CC2)=O

Computed Properties

• Exact Mass: 373.22530847g/mol
• Monoisotopic Mass: 373.22530847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 539
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-[(Benzyloxy)carbonyl]-8-tert-butyl-2-azaspiro[4.5]decane-4-carboxylic acid

Chemical Compound 2172456-62-9: A Comprehensive Overview

The compound with CAS number 2172456-62-9, known as 2-[(Benzyloxy)carbonyl]-8-tert-butyl-2-azaspiro[4.5]decane-4-carboxylic acid, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug design and development.

The molecular structure of this compound is characterized by a spirocyclic framework, which is a type of ring system where two rings are joined by a single atom. The presence of the azaspiro[4.5]decane moiety adds complexity to the molecule, making it an interesting subject for structural studies. The substituents on the spirocyclic core, including the benzyloxy carbonyl and tert-butyl groups, contribute to the compound's chemical reactivity and biological activity.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound, leveraging modern methodologies such as organocatalysis and transition metal-catalyzed reactions. These methods not only enhance the yield but also improve the purity of the product, making it more suitable for downstream applications.

In terms of biological activity, studies have shown that this compound exhibits potential as a modulator of certain enzyme activities, which could be harnessed in therapeutic interventions. Preclinical data suggest that it may play a role in regulating pathways associated with inflammation and cellular stress, opening avenues for its use in treating conditions such as neurodegenerative diseases and chronic inflammatory disorders.

The incorporation of the benzyloxy carbonyl group into the molecule introduces additional functional diversity, enabling interactions with various biological targets. This feature has been exploited in recent research to develop analogs with enhanced pharmacokinetic profiles, thereby improving their efficacy in vivo.

Moreover, computational studies have provided insights into the molecular interactions of this compound with target proteins, shedding light on its binding affinity and selectivity. These findings are crucial for optimizing its design and improving its therapeutic potential.

In conclusion, the compound with CAS number 2172456-62-9 represents a significant advancement in organic chemistry and holds promising prospects in drug discovery and development. Its unique structure, coupled with recent research findings, underscores its importance as a valuable tool in modern chemical biology.